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Compound of Interest

Compound Name: 2-methoxypropan-1-ol

Cat. No.: B075729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-2-methoxypropan-1-ol, a chiral alcohol, serves as a valuable building block in

asymmetric synthesis and is utilized in various chemical applications. This document provides

a comprehensive overview of its core properties, synthesis, and safety protocols, tailored for

professionals in research and development. Its structural isomer, 1-methoxy-2-propanol

(propylene glycol methyl ether or PGME), is a widely used industrial solvent; however, (S)-

(+)-2-methoxypropan-1-ol is typically encountered in more specialized laboratory and

manufacturing settings where stereochemistry is critical.

Physicochemical and Spectroscopic Data
The fundamental properties of (S)-(+)-2-methoxypropan-1-ol are summarized below. These

values are essential for experimental design, process scale-up, and safety assessments.

Physical and Chemical Properties
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Property Value References

Molecular Formula C₄H₁₀O₂ [1]

Molecular Weight 90.12 g/mol [1][2][3]

IUPAC Name (2S)-2-methoxypropan-1-ol [1]

CAS Number 116422-39-0 [1][4]

Appearance Clear, colorless liquid/oil [5]

Density ~0.938 - 0.942 g/mL at 20 °C [6]

Boiling Point 130-152 °C [7][8]

Melting Point ~ -84.2 °C (estimate) [6][7]

Flash Point ~38 - 41.9 °C [7]

Water Solubility Miscible [6][8]

Refractive Index (n20/D) ~1.407 - 1.413 [6][7]

pKa ~14.44 - 14.89 (Predicted)

Spectroscopic Data
Detailed spectroscopic data is crucial for the structural confirmation and purity assessment of

(S)-(+)-2-methoxypropan-1-ol. While raw spectra are not reproduced here, typical

characterization data includes:
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Technique Description

¹H NMR

The proton NMR spectrum would

characteristically show a doublet for the methyl

group adjacent to the chiral center, a multiplet

for the methine proton, signals for the

diastereotopic methylene protons, a singlet for

the methoxy group, and a broad singlet for the

hydroxyl proton.

¹³C NMR

The carbon NMR spectrum will display four

distinct signals corresponding to the four unique

carbon atoms in the molecule.

FTIR

The infrared spectrum is characterized by a

strong, broad absorption band in the region of

3200-3600 cm⁻¹ due to the O-H stretching of

the alcohol, and C-H stretching bands around

2850-3000 cm⁻¹.

Mass Spectrometry

Mass spectral analysis provides information on

the molecular weight and fragmentation pattern,

which can be used to confirm the structure.

Note: A collection of ¹³C NMR, FTIR, and Mass (GC) spectra for the achiral analogue, 2-

methoxy-1-propanol, is available on public databases like SpectraBase for reference.[9]

Experimental Protocols: Synthesis
(S)-(+)-2-methoxypropan-1-ol can be synthesized via the stereospecific reduction of its

corresponding chiral carboxylic acid, (S)-(+)-2-methoxypropionic acid. The following is a

representative laboratory-scale protocol adapted from a documented procedure for the

corresponding (R)-enantiomer.[10]

Synthesis of (S)-(+)-2-methoxypropan-1-ol from (S)-(+)-2-
methoxypropionic acid
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Objective: To reduce the carboxylic acid moiety of (S)-(+)-2-methoxypropionic acid to a primary

alcohol without racemization at the chiral center.

Reagents and Materials:

(S)-(+)-2-methoxypropionic acid

Borane dimethyl sulfide complex (BMS)

Dichloromethane (DCM), anhydrous

2M Sodium hydroxide (NaOH) solution

Sodium sulfate (Na₂SO₄), anhydrous

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Standard glassware for extraction and work-up

Rotary evaporator

Procedure:

Reaction Setup: A solution of (S)-(+)-2-methoxypropionic acid (1.0 eq.) in anhydrous

dichloromethane is prepared in a round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen) and cooled to 0 °C using an ice bath.[10]

Addition of Reducing Agent: Borane dimethyl sulfide complex (approx. 1.8 eq.) is added

dropwise to the stirred solution, maintaining the temperature at 0 °C.[10]

Reaction Progression: After the addition is complete, the reaction mixture is removed from

the ice bath and stirred at room temperature overnight to ensure the reduction is complete.
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[10]

Quenching: The reaction is carefully quenched by the dropwise addition of 2M aqueous

sodium hydroxide solution at 0 °C.

Work-up and Extraction: The layers are separated in a separatory funnel. The aqueous

phase is extracted multiple times with dichloromethane.[10]

Drying and Concentration: The combined organic phases are dried over anhydrous sodium

sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the crude product.[10]

Purification: If necessary, the product can be further purified by distillation under reduced

pressure.
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Reaction Setup

Reduction Reaction

Work-up & Purification

Start

Dissolve (S)-acid
in anhydrous DCM

Cool to 0 °C
(Inert Atmosphere)

Add BMS dropwise
at 0 °C

Stir overnight
at room temperature

Quench with 2M NaOH
at 0 °C

Extract with DCM

Dry organic layers
(Na₂SO₄)

Concentrate in vacuo

Purify by distillation
(optional)

Final Product:
(S)-(+)-2-methoxypropan-1-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S)-(+)-2-methoxypropan-1-ol.
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Applications in Research and Development
(S)-(+)-2-methoxypropan-1-ol is primarily used in contexts where chirality is important.

Chiral Building Block: It serves as a precursor in the synthesis of more complex chiral

molecules, including active pharmaceutical ingredients (APIs).

Chiral Solvent/Additive: In some reactions, it can be used as a chiral solvent or co-solvent to

induce stereoselectivity.

Toxicology Studies: The compound and its isomers are subjects of toxicological research to

understand their metabolic pathways and potential health effects. It has been used in studies

analyzing developmental toxicity.[2]

Analytical Standard: It can be used as a reference standard in analytical methods designed

to separate and quantify enantiomers of methoxypropanol.

Safety and Handling
(S)-(+)-2-methoxypropan-1-ol is a hazardous chemical that requires careful handling. The

following information is a summary of key safety data.

Hazard Identification
Hazard Class Statement References

Flammability
H226: Flammable liquid and

vapor.
[3][5][11]

Skin Corrosion/Irritation H315: Causes skin irritation. [3][11]

Eye Damage/Irritation
H318: Causes serious eye

damage.
[3][11][12]

STOT - Single Exposure
H335: May cause respiratory

irritation.
[3][11][12]

Reproductive Toxicity
H360D: May damage the

unborn child.
[2][11][12]
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Handling and Storage Recommendations
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Use explosion-proof electrical and ventilation equipment.[4][12]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[11][12]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[4][11] Use

non-sparking tools and take precautionary measures against static discharge.[4][12] Avoid

breathing vapors or mist.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][13]

Keep in an area designated for flammable liquids.

In case of Fire: Use carbon dioxide, dry chemical powder, or foam for extinction.[4][13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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